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Compound of Interest

Compound Name: 3-Acrylamido-3-methylbutyric acid

Cat. No.: B1330582 Get Quote

An In-depth Technical Guide to 3-Acrylamido-3-methylbutyric Acid

This technical guide provides a comprehensive overview of 3-Acrylamido-3-methylbutyric
acid, a functionalized vinyl monomer. It is intended for researchers, scientists, and

professionals in drug development and material science. This document details the

compound's identifiers, chemical and physical properties, synthesis protocols, and potential

applications.

Chemical Identifiers and Properties
3-Acrylamido-3-methylbutyric acid is a compound with the chemical formula C8H13NO3.[1]

It combines a reactive acrylamido group with a carboxylic acid moiety, making it a versatile

monomer for polymer synthesis.[1]

Table 1: Compound Identifiers
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Identifier Value

CAS Number 38486-53-2[1][2][3][4]

IUPAC Name
3-methyl-3-(prop-2-enoylamino)butanoic acid[2]

[4]

Molecular Formula C8H13NO3[1][2][4]

InChI Key
XOQMWEWYWXJOAN-UHFFFAOYSA-N[1][2]

[4]

SMILES CC(C)(CC(=O)O)NC(=O)C=C[2][4]

Synonyms
3-Acrylamido-3-methylbutanoic acid,

Nsc288648[2][4][5]

Table 2: Physical and Chemical Properties
Property Value

Molecular Weight 171.19 g/mol [1][2][4]

Boiling Point 382.9°C at 760 mmHg (Predicted)[2][3]

Density 1.095 g/cm³ (Predicted)[2][3]

Form Powder[3]

Storage Temperature 2-8°C[3]

pKa 4.30 (Predicted)[3]

Synthesis and Experimental Protocols
The synthesis of 3-Acrylamido-3-methylbutyric acid can be achieved through several

methods. The Ritter reaction is a prominent and direct route. An alternative method involves the

acylation of 3-amino-3-methylbutyric acid.

Experimental Protocol 1: Synthesis via Ritter Reaction
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The Ritter reaction is an effective method for preparing N-substituted amides from a nitrile and

a carbocation source.[1]

Objective: To synthesize 3-Acrylamido-3-methylbutyric acid from 3,3-dimethylacrylic acid

and acrylonitrile.

Materials:

3,3-Dimethylacrylic Acid (senecioic acid)[1]

Acrylonitrile[1]

Concentrated Sulfuric Acid (or a Lewis acid like iron(III) nitrate nonahydrate)[1]

Appropriate solvent

Ice bath

Neutralizing base

Methodology:

Carbocation Formation: The reaction is initiated by the protonation of the carbon-carbon

double bond of 3,3-dimethylacrylic acid in the presence of a strong acid (e.g., concentrated

sulfuric acid).[1] This is typically performed at a reduced temperature in an ice bath to control

the reaction rate.

Nitrile Addition: Acrylonitrile, serving as the nitrile source, is added to the solution. The

nitrogen atom of the nitrile acts as a nucleophile, attacking the tertiary carbocation.[1]

Hydrolysis: The intermediate nitrilium ion is subsequently hydrolyzed by the addition of water

to form the final amide product, 3-Acrylamido-3-methylbutyric acid.

Neutralization and Isolation: The reaction mixture is carefully neutralized with a base to

quench the acid. The final product is then isolated through standard purification techniques

such as extraction, crystallization, or chromatography.
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1. Carbocation Formation

(with Strong Acid)

Acrylonitrile

2. Nucleophilic Attack
by Nitrile 3. Hydrolysis 3-Acrylamido-3-methylbutyric

Acid

H₂SO₄
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3-amino-3-methylbutyric acid
1. Deprotonation
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1. Initiation

2. Propagation

3. Termination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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